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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebanol, a synthetic fragrance ingredient prized for its rich, warm, and sandalwood-like aroma,

is a cornerstone in modern perfumery and a subject of interest in various scientific disciplines.

Chemically known as 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-4-penten-2-ol, its

molecular structure dictates its physicochemical properties, including its solubility, which is a

critical parameter for formulation, delivery, and biological interaction studies. This technical

guide provides an in-depth overview of the solubility of Ebanol in organic solvents, supported

by its physical and chemical properties, standardized experimental protocols for solubility

determination, and a visualization of the olfactory signaling pathway it likely activates.

Physical and Chemical Properties of Ebanol
A comprehensive understanding of Ebanol's physical and chemical properties is essential for

predicting its behavior in different solvent systems. These properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₁₄H₂₄O

Molecular Weight 208.34 g/mol

Appearance Colorless to pale yellow liquid

Odor Sandalwood, woody, musk

Density 0.898 - 0.904 g/cm³ @ 25°C [1]

Boiling Point 287 - 288 °C @ 760 mmHg

Flash Point > 100 °C

logP (o/w) 4.429 (estimated)

Vapor Pressure
0.000281 mmHg @ 25°C

(estimated)

Solubility of Ebanol
The solubility of a fragrance molecule like Ebanol is a key factor in its application, influencing

its performance in various product matrices from fine fragrances to personal care items.

Qualitative Solubility
Ebanol is characterized by its lipophilic nature, which governs its solubility profile. It is readily

soluble in many common organic solvents used in the fragrance and cosmetic industries.[2]

Conversely, it is considered immiscible with water.[2]

Quantitative Solubility Data
While extensive quantitative solubility data for Ebanol in a wide range of organic solvents is not

readily available in published literature, its high logP value suggests a strong preference for

non-polar environments. The available quantitative data for its solubility in water is presented

below.
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Solvent Temperature (°C) Solubility Reference

Water 20 34 mg/L

Ethanol - Readily Soluble [2]

Dipropylene Glycol

(DPG)
- Readily Soluble [2]

Other Common

Perfumery Solvents
- Readily Soluble [2]

Oils - Soluble

Experimental Protocol for Solubility Determination
To obtain precise quantitative solubility data for Ebanol in specific organic solvents, a

standardized experimental protocol is necessary. The following methodology is adapted from

the OECD Guideline 105 for the Testing of Chemicals, "Water Solubility," and can be applied to

organic solvents with appropriate modifications.[3][4][5][6][7]

Principle
A saturated solution of Ebanol in the chosen organic solvent is prepared at a constant

temperature. The concentration of Ebanol in the saturated solution is then determined

analytically to ascertain its solubility.

Apparatus and Reagents
Analytical Balance: Accurate to ± 0.1 mg.

Constant Temperature Bath or Shaker: Capable of maintaining the desired temperature ±

0.5°C.

Glass Vials or Flasks: With airtight seals.

Magnetic Stirrer and Stir Bars.

Centrifuge: Capable of separating undissolved solute.
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Analytical Instrumentation: Gas Chromatography (GC) with a Flame Ionization Detector

(FID) is recommended for quantifying Ebanol.

Ebanol: Of known high purity.

Organic Solvents: High-purity grade.

Procedure
Preparation of the Test Solution:

An excess amount of Ebanol is added to a known volume of the organic solvent in a glass

vial or flask. The use of an excess ensures that a saturated solution is formed.

The vessel is securely sealed to prevent solvent evaporation.

Equilibration:

The mixture is agitated in a constant temperature bath or shaker at the desired

temperature (e.g., 20°C or 25°C) for a sufficient period to reach equilibrium. A preliminary

test is recommended to determine the time required to achieve saturation. This can range

from 24 to 48 hours.

Phase Separation:

After equilibration, the undissolved Ebanol is separated from the saturated solution.

Centrifugation at a suitable speed and for an adequate duration is the preferred method to

avoid disturbing the equilibrium.

Sample Analysis:

A known volume of the clear, saturated supernatant is carefully removed.

The sample is then diluted with the same organic solvent to a concentration that falls

within the linear range of the analytical instrument.

The concentration of Ebanol in the diluted sample is determined using a calibrated GC-

FID system.
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Calculation of Solubility:

The solubility of Ebanol in the organic solvent is calculated from the measured

concentration in the diluted sample, taking into account the dilution factor. The result is

typically expressed in grams per 100 mL (g/100mL) or moles per liter (mol/L).

Experimental Workflow
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Caption: Workflow for determining the solubility of Ebanol in an organic solvent.
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Olfactory Signaling Pathway
As a fragrance molecule, the primary biological interaction of Ebanol is with olfactory receptors

in the nasal epithelium. Olfactory receptors are a large family of G-protein coupled receptors

(GPCRs). The binding of an odorant molecule like Ebanol to its specific receptor initiates a

signal transduction cascade that ultimately leads to the perception of smell.[8][9][10][11][12][13]

[14][15][16][17]

The following diagram illustrates the general mechanism of the olfactory G-protein coupled

receptor signaling pathway.
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Caption: Olfactory signal transduction pathway initiated by an odorant molecule.

Conclusion
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Ebanol's solubility is a fundamental property that dictates its utility and performance in a

multitude of applications. While qualitatively understood to be soluble in common organic

perfumery solvents and insoluble in water, there is a clear need for more comprehensive

quantitative data to aid in precise formulation and research. The provided experimental protocol

offers a standardized approach to generating this valuable data. Furthermore, understanding

the interaction of Ebanol with olfactory receptors through the G-protein coupled receptor

signaling pathway provides a molecular basis for its powerful and persistent sandalwood

aroma, which is highly valued in the fragrance industry. This guide serves as a foundational

resource for scientists and professionals working with this important fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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